Doretinel
Doretinel
Brand Name:
Vulcanchem
CAS No.:
104561-36-6
VCID:
VC0025579
InChI:
InChI=1S/C24H30O2/c1-16(12-17-6-8-18(15-25)9-7-17)19-10-11-20-21(13-19)24(4,5)22(26)14-23(20,2)3/h6-13,22,25-26H,14-15H2,1-5H3/b16-12+
SMILES:
CC(=CC1=CC=C(C=C1)CO)C2=CC3=C(C=C2)C(CC(C3(C)C)O)(C)C
Molecular Formula:
C24H30O2
Molecular Weight:
350.5 g/mol
Doretinel
CAS No.: 104561-36-6
Main Products
VCID: VC0025579
Molecular Formula: C24H30O2
Molecular Weight: 350.5 g/mol
| CAS No. | 104561-36-6 |
|---|---|
| Product Name | Doretinel |
| Molecular Formula | C24H30O2 |
| Molecular Weight | 350.5 g/mol |
| IUPAC Name | 7-[(E)-1-[4-(hydroxymethyl)phenyl]prop-1-en-2-yl]-1,1,4,4-tetramethyl-2,3-dihydronaphthalen-2-ol |
| Standard InChI | InChI=1S/C24H30O2/c1-16(12-17-6-8-18(15-25)9-7-17)19-10-11-20-21(13-19)24(4,5)22(26)14-23(20,2)3/h6-13,22,25-26H,14-15H2,1-5H3/b16-12+ |
| Standard InChIKey | AILNZJCWRAWPSD-FOWTUZBSSA-N |
| Isomeric SMILES | C/C(=C\C1=CC=C(C=C1)CO)/C2=CC3=C(C=C2)C(CC(C3(C)C)O)(C)C |
| SMILES | CC(=CC1=CC=C(C=C1)CO)C2=CC3=C(C=C2)C(CC(C3(C)C)O)(C)C |
| Canonical SMILES | CC(=CC1=CC=C(C=C1)CO)C2=CC3=C(C=C2)C(CC(C3(C)C)O)(C)C |
| Synonyms | Doretinel |
| PubChem Compound | 6435712 |
| Last Modified | Nov 11 2021 |
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